Cas no 71535-97-2 (2,2’,4,4’-Tetranitrobenzophenone)

2,2’,4,4’-Tetranitrobenzophenone Properties

Names and Identifiers

• THIABENDAZOLE-D4
• 2,2’,4,4’-Tetranitrobenzophenone
• 2,2',4,4'-Tetranitrobenzophenone
• 2,2’,4,4’-Tetranitro
• bis(2,4-dinitrophenyl)methanone
• 2,1,3-BENZOXADIAZOLE-4-SULPHONYL CHLORIDE
• 2,4,2',4'-Tetranitro-benzophenon
• 2,4,2',4'-tetranitro-benzophenone
• Bis-(2.4-dinitro-phenyl)-keton
• NSC-28668
• NSC-48920
• DTXSID20282907
• NSC28668
• NSC48920
• 71535-97-2
• FT-0675115
• SCHEMBL5341177
• AKOS030239999
• DB-250806
• +Expand

• InChIKey： FAFWLBOSKDZHKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H6N4O9/c18-13(9-3-1-7(14(19)20)5-11(9)16(23)24)10-4-2-8(15(21)22)6-12(10)17(25)26/h1-6H
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 362.01300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 362.01347778g/mol
• Heavy Atom Count: 26
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 200Ų

Experimental Properties

• LogP: 4.64320
• PSA: 200.35000
• Melting Point: 230°C